Cas no 4592-55-6 (5-Isothiazolecarbonitrile, 4-amino-3-methyl-)

• Product Name: 5-Isothiazolecarbonitrile, 4-amino-3-methyl-
• CAS No: 4592-55-6
• MF: C₅H₅N₃S
• MW: 139.178298711777
• MDL: MFCD19206070
• CID: 1517081
• PubChem ID: 55289177
• Update Time: 2025-04-21

5-Isothiazolecarbonitrile, 4-amino-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Isothiazolecarbonitrile, 4-amino-3-methyl-
• 4-Amino-3-methyl-isothiazole-5-carbonitrile
• 4592-55-6
• MFCD19206070
• 4-amino-3-methylisothiazole-5-carbonitrile
• AKOS006361051
• 4-Amino-3-methyl-5-isothiazolecarbonitrile
• 4-Amino-3-methyl-1,2-thiazole-5-carbonitrile
• DTXSID601268510

• MDL： MFCD19206070
• Inchi： 1S/C5H5N3S/c1-3-5(7)4(2-6)9-8-3/h7H2,1H3
• InChI Key： XZDZUCRODSLLGD-UHFFFAOYSA-N
• SMILES： S1C(C#N)=C(C(C)=N1)N

Computed Properties

• Exact Mass: 139.02055
• Monoisotopic Mass: 139.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.9A^2
• XLogP3: 1.3

Experimental Properties

• PSA: 62.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Aminothiazoles